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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B15599773

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the interaction between UV
radiation and Disperse Yellow 211, a commercial azo dye. The information is intended to
guide researchers in understanding and evaluating the photostability of this dye in various
applications.

Introduction to Disperse Yellow 211

Disperse Yellow 211 is a single azo dye characterized by its brilliant greenish-yellow hue.[1] It
is primarily used for dyeing synthetic fibers such as polyester, acetate, and nylon, as well as in
printing dyestuffs, inks, paints, and plastics.[2][3][4] Its molecular structure, belonging to the
pyridone class, gives it good dyeing properties and light fastness.[1]

Chemical Structure: 4-Chloro-2-nitrobenzenamine diazo, coupled with 1-Ethyl-3-cyano-4-
methyl-6-hydroxy-2-pyridinone.[1]

Effects of UV Radiation on Disperse Yellow 211

UV radiation can influence the application and stability of Disperse Yellow 211 in two primary
ways:

» Substrate Modification: UV treatment of polyester fabric prior to dyeing can enhance the
color strength and fastness properties of Disperse Yellow 211. This is attributed to surface
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modification of the polymer, improving dye uptake and adhesion.

o Photodegradation: Direct exposure of the dye to UV radiation can lead to its degradation,
causing fading and changes in color. This is a critical consideration for the end-use of dyed
materials, especially those exposed to sunlight.

Quantitative Data Summary

The following tables summarize key quantitative data related to the application and stability of
Disperse Yellow 211 under UV radiation.

Table 1: Color Fastness of Disperse Yellow 211 on UV-Treated Polyester

Fastness Property ISO Standard Rating (pH 8) Rating (pH 11)
Light Fastness ISO 105-B02 4-5 4

Washing Fastness ISO 105-C06 4-5 4

Rubbing Fastness ISO 105-X12 4 4-5

Data adapted from a study by Adeel et al. (2018) on the dyeing of UV-treated polyester fabric.
[5][6] Ratings are on a scale of 1 to 5, with 5 representing the best fastness.

Table 2: Representative Photodegradation Data of a Disperse Azo Dye

Irradiation Time (hours) Absorbance at Amax Degradation (%)
0 1.00 0

1 0.85 15

2 0.72 28

4 0.55 45

8 0.35 65

24 0.15 85
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This table presents illustrative data for a typical disperse azo dye under UV irradiation, as
specific kinetic data for Disperse Yellow 211 is not readily available. The degradation is
monitored by the decrease in absorbance at the maximum wavelength (Amax).

Experimental Protocols
Protocol for UV Treatment of Polyester Fabric for
Improved Dyeing

This protocol is based on the methodology described by Adeel et al. (2018).[5][6]

Objective: To treat the surface of polyester fabric with UV radiation to enhance the color
strength of Disperse Yellow 211.

Materials and Equipment:

Polyester fabric

» Disperse Yellow 211

o UV irradiation chamber with a 254 nm lamp

e Dyeing machine (e.g., launder-ometer)

o Spectrophotometer for color strength measurement

» Dispersing agent

e Acetic acid and sodium carbonate for pH adjustment

Standard laboratory glassware
Procedure:
o Fabric Preparation: Cut polyester fabric samples to the desired size.

o UV Irradiation: Place the fabric samples in the UV irradiation chamber. Expose the fabric to
UV radiation (254 nm) for varying durations (e.g., 15, 30, 45, 60 minutes).
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» Dye Bath Preparation: Prepare a dye bath containing Disperse Yellow 211 (e.g., 2% on
weight of fabric), a dispersing agent (e.g., 1-2%), and water. Adjust the pH to the desired
level (e.g., pH 8 or 11) using acetic acid or sodium carbonate.

e Dyeing: Place the UV-treated fabric samples in the dye bath. Ramp the temperature to the
optimal dyeing temperature (e.g., 70°C for pH 8 or 100°C for pH 11) and maintain for a set
duration (e.g., 30-45 minutes).[5]

e Rinsing and Drying: After dyeing, rinse the fabric samples thoroughly with water and allow

them to air dry.

e Analysis: Measure the color strength (K/S values) of the dyed fabrics using a

spectrophotometer.

Preparation

Fabric Preparation

Dye Bath Preparation
o J

Analysis

Color Strength Analysis

Processing

UV Irradiation of Fabric
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Experimental workflow for UV treatment of polyester.

Protocol for Assessing the Photodegradation of
Disperse Yellow 211

This protocol provides a general method for studying the direct effect of UV radiation on the

dye.

Objective: To determine the rate of photodegradation of Disperse Yellow 211 in solution upon

exposure to UV radiation.

Materials and Equipment:
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» Disperse Yellow 211

e Suitable solvent (e.g., acetone/water mixture)

o UV-Vis spectrophotometer

¢ Quartz cuvettes

o UV irradiation source (e.g., xenon arc lamp with appropriate filters)

e Magnetic stirrer and stir bars

o Standard laboratory glassware

Procedure:

e Solution Preparation: Prepare a stock solution of Disperse Yellow 211 in the chosen solvent
at a known concentration. The initial absorbance at the dye's Amax should be around 1.0.

« Irradiation Setup: Place a known volume of the dye solution in a quartz cuvette. Position the
cuvette in a temperature-controlled holder and place it at a fixed distance from the UV
source.

« Initial Measurement: Record the initial UV-Vis absorption spectrum of the solution before
starting the irradiation.

o UV Exposure: Start the UV irradiation. At regular time intervals (e.g., 0, 15, 30, 60, 120
minutes), briefly interrupt the exposure to record the UV-Vis spectrum.

o Data Analysis:

o Plot the absorbance at Amax against irradiation time.

o Calculate the percentage of degradation at each time point using the formula: Degradation
(%) = [(Ao - At) / Ao] * 100 where Ao is the initial absorbance and At is the absorbance at
time t.
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o Determine the photodegradation kinetics by fitting the data to an appropriate kinetic model
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(Record Initial UV-Vis Spectrum)

Expose to UV Radiation

(e.g., pseudo-first-order).

t = 15,/30, 60... min

(Record UV-Vis Spectra at Intervals)

(Analyze Data (Kinetics, % Degradation))
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Protocol for photodegradation analysis.

Protocol for Color Fastness to Light (ISO 105-B02)

Objective: To determine the resistance of the color of textiles dyed with Disperse Yellow 211 to

the action of an artificial light source representative of natural daylight.[7][8]
Materials and Equipment:
e Xenon arc fading lamp test apparatus|[3][3]

e Blue wool references (ISO 105-B08)[4]
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o Grey scale for assessing change in color (ISO 105-A02)
e Specimen holders
e Dyed fabric samples

Procedure:

Specimen Preparation: Mount the dyed fabric specimen and a set of blue wool references on
the specimen holders.

o Exposure: Place the holders in the xenon arc apparatus. Expose the specimens to the
artificial light under controlled conditions of temperature and humidity as specified in the ISO
105-B02 standard.[7][8]

o Assessment: Periodically inspect the specimens and the blue wool references. The test ends
when the contrast between the exposed and unexposed parts of the specimen is equal to a
specific grade on the grey scale.

e Rating: The light fastness rating of the specimen is the number of the blue wool reference
that shows a similar change in color.[2]

Signaling Pathways and Logical Relationships
Potential Photodegradation Pathway of an Azo Dye

The photodegradation of azo dyes like Disperse Yellow 211 under UV irradiation in the
presence of oxygen can proceed through a complex series of reactions involving reactive
oxygen species (ROS).
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Azo dye photodegradation pathway.

This simplified diagram illustrates that upon absorption of UV light, the dye molecule is
promoted to an excited state. It can then transfer energy to molecular oxygen to generate
highly reactive species that attack the dye molecule, leading to the cleavage of the azo bond
and other chromophoric groups. This results in the formation of smaller intermediate
compounds, which are eventually mineralized into simpler, colorless products.

Conclusion

The interaction of UV radiation with Disperse Yellow 211 is a multifaceted topic of significant
importance for its application in textiles and other materials. While UV treatment of substrates
like polyester can be beneficial for the dyeing process, the inherent susceptibility of the dye to
photodegradation necessitates careful consideration of its end-use applications. The protocols
and data presented in these notes provide a framework for researchers to further investigate
and optimize the use of Disperse Yellow 211 in the presence of UV light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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